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Compound of Interest

Compound Name: 5-(Hydroxymethyl)picolinic acid

Cat. No.: B1589940 Get Quote

An In-Depth Technical Guide to 5-(Hydroxymethyl)picolinic Acid: Chemical Properties,

Structure, and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Hydroxymethyl)picolinic acid, a pyridine derivative, is a molecule of significant interest in

the fields of medicinal chemistry, coordination chemistry, and materials science. Its structural

framework, featuring a carboxylic acid, a hydroxymethyl group, and a pyridine ring, offers a

unique combination of functionalities. This trifunctional nature allows for a diverse range of

chemical modifications and applications, from the synthesis of complex organic molecules to

the development of novel therapeutic agents and functional materials.

This technical guide provides a comprehensive overview of the chemical properties, structural

features, and synthetic approaches for 5-(hydroxymethyl)picolinic acid. It is intended to

serve as a valuable resource for researchers and scientists engaged in drug discovery, as well

as for professionals in the broader chemical and pharmaceutical industries.

Chemical Structure and Properties
The structure of 5-(hydroxymethyl)picolinic acid is characterized by a pyridine ring

substituted at the 2-position with a carboxylic acid group and at the 5-position with a

hydroxymethyl group. The presence of both an acidic (carboxylic acid) and a basic (pyridine
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nitrogen) center, along with a nucleophilic hydroxymethyl group, dictates its chemical behavior

and physical properties.

Molecular and Physicochemical Properties
A summary of the key chemical and physical properties of 5-(hydroxymethyl)picolinic acid is

presented in the table below. While experimental data for some properties are not readily

available in the literature, computational predictions and data from closely related compounds

provide valuable insights.
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Property Value Source

Molecular Formula C₇H₇NO₃ [1]

Molecular Weight 153.14 g/mol [1]

CAS Number 39977-41-8 [1]

Appearance White to off-white solid [2]

Melting Point

Data not available. For

comparison, 5-

hydroxypyridine-2-carboxylic

acid monohydrate melts at

267-275 °C.[3]

Solubility

Soluble in water.[4] Expected

to be soluble in polar organic

solvents like DMSO and

methanol.

pKa

Data not available. The pKa of

the parent picolinic acid is

approximately 5.2. The

electron-withdrawing nature of

the hydroxymethyl group is

expected to slightly decrease

the pKa of the carboxylic acid

and the basicity of the pyridine

nitrogen.

LogP (calculated) 0.2721 [1]

Topological Polar Surface Area

(TPSA)
70.42 Å² [1]

Structural Representation
The 2D and 3D structures of 5-(hydroxymethyl)picolinic acid are depicted below.
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Synthesis of Methyl 5-(hydroxymethyl)picolinate

Hydrolysis

Dimethyl pyridine-2,5-dicarboxylate Selective Reduction
(NaBH4, CaCl2, THF/MeOH) Methyl 5-(hydroxymethyl)picolinate

Methyl 5-(hydroxymethyl)picolinate Base Hydrolysis
(LiOH or NaOH) 5-(Hydroxymethyl)picolinic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1589940?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589940?utm_src=pdf-custom-synthesis
https://www.chemscene.com/39977-41-8.html
https://fluorochem.co.uk/product/F322464/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/751189
https://en.wikipedia.org/wiki/Picolinic_acid
https://www.benchchem.com/product/b1589940#5-hydroxymethyl-picolinic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1589940#5-hydroxymethyl-picolinic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1589940#5-hydroxymethyl-picolinic-acid-chemical-properties-and-structure
https://www.benchchem.com/product/b1589940#5-hydroxymethyl-picolinic-acid-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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